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Compound of Interest

Compound Name: p-O-Desmethyl Verapamil

Cat. No.: B020614

For researchers, scientists, and drug development professionals, ensuring personal and
environmental safety during the handling of potent compounds like p-O-Desmethyl Verapamil
is paramount. This guide provides essential, immediate safety and logistical information,
including detailed operational and disposal plans, to foster a secure laboratory environment.
Although a specific Safety Data Sheet (SDS) for p-O-Desmethyl Verapamil is not readily
available, the following guidance is based on information for the parent compound, Verapamil
Hydrochloride, and general best practices for handling potent pharmaceutical agents.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory for all
procedures involving p-O-Desmethyl Verapamil. The following table outlines the required
PPE.
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PPE Category

Item

Specification

Rationale

Hand Protection

Double Gloves

Powder-free,
disposable nitrile
gloves. The outer
glove should be
placed over the gown

cuff.

Prevents skin contact
and absorption.
Double gloving
provides an additional
barrier in case of a
tear or puncture in the

outer glove.

Body Protection

Disposable Gown

Lint-free, low-
permeability fabric
with a solid front, long
sleeves, and tight-
fitting cuffs.[1]

Protects the body
from contamination
and prevents the
transfer of the
compound outside the

designated handling

area.
Chemical safety
goggles or safety Provides
glasses with side comprehensive
] Safety Goggles & ) ] )
Eye & Face Protection ) shields.[1] A face protection against
Face Shield

shield should be used
when splashes are

possible.

splashes, aerosols,

and airborne particles.

Respiratory Protection

N95 or Higher

Respirator

In case of insufficient
ventilation, wear
suitable respiratory
equipment.[2] Fit-

testing is mandatory.

Protects against the
inhalation of airborne
particles, especially
when handling the
compound as a

powder.[2]

Key Safety and Handling Information

The following table summarizes crucial safety data for p-O-Desmethyl Verapamil.
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Parameter

Information

Chemical Name

a-[3-[[2-(4-Hydroxy-3-
methoxyphenyl)ethyllmethylamino]propyl]-3,4-
dimethoxy-a-(1-methylethyl)-

benzeneacetonitrile[3]

CAS Number

77326-93-3[3]

Molecular Formula

C26H36N204][3]

Molecular Weight

440.58 g/mol [3]

Appearance

Brown low-melting solid[3]

Known Hazards

Based on Verapamil Hydrochloride, may be
toxic if swallowed, fatal in contact with skin, and
fatal if inhaled.[4][5] May cause skin and eye
irritation.[4] May damage fertility or the unborn
child.[4] Handle all products by qualified

personnel only.[3]

Storage

Store at -20°C under an inert atmosphere.[3]

The compound is hygroscopic.[3]

Solubility

Slightly soluble in chloroform and methanol.[3]

UN DOT Shipping

UN2811 PGIII[3]

Experimental Protocols

Receiving and Storing p-O-Desmethyl Verapamil

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

 Verification: Confirm that the compound name and CAS number on the label match the

order.

» Storage: For maximum recovery of the product, centrifuge the original vial prior to removing

the cap.[3] Store the container in a designated, labeled, and well-ventilated area at -20°C

under an inert atmosphere.[3]
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Inventory: Log the compound in the chemical inventory system, noting the date of receipt
and storage location.

Weighing and Solution Preparation

Designated Area: All handling of solid p-O-Desmethyl Verapamil must be conducted in a
designated area, such as a chemical fume hood or a containment glove box, to minimize
exposure.

PPE: Don the appropriate PPE as outlined in the table above.

Weighing: Use a calibrated analytical balance. Tare a pre-labeled weighing vessel. Carefully
transfer the required amount of the compound using a clean spatula.

Dissolving: Add the appropriate solvent (e.g., chloroform, methanol) to the vessel containing
the compound.[3] Gently swirl or vortex to dissolve.

Cleaning: Decontaminate the spatula and work surfaces with an appropriate cleaning agent
(e.g., 70% ethanol) followed by a soap and water wash.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

Proper disposal of p-O-Desmethyl Verapamil and associated waste is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation: All disposable items that have come into contact with p-O-Desmethyl
Verapamil, including gloves, gowns, weighing papers, and pipette tips, must be collected in
a designated, sealed, and clearly labeled hazardous waste container.

Unused Compound: Unused or expired p-O-Desmethyl Verapamil should be disposed of as
hazardous chemical waste. Do not dispose of it down the drain or in the regular trash.

Contaminated Solvents: Solutions containing p-O-Desmethyl Verapamil should be collected
in a designated, labeled hazardous waste container for solvents.
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o Disposal Procedure: Follow all institutional and local regulations for the disposal of
hazardous waste. Arrange for pickup by a licensed hazardous waste disposal company.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points in the safe handling of p-O-

Desmethyl Verapamil.
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Caption: Workflow for safe handling of p-O-Desmethyl Verapamil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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